Mesityl Oxide

• CAS No.: 141-79-7
• Product Name: Mesityl Oxide
• Molecular Formula: C6H10O; (CH3)2C=CH-COCH3; C6H10O
• Molecular Weight: 98.14 g/mol
• IUPAC Name: 4-methylpent-3-en-2-one
• Standard InChI: InChI=1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3
• Standard InChIKey: SHOJXDKTYKFBRD-UHFFFAOYSA-N
• Impurities: 4-Methyl-4-penten-2-one is the precursor of methyl isobutyl ketone ... and can be produced from acetone in a single- or a two-step process. Pure mesityl oxide is obtained by azeotropic distillation of the crude water-containing product. Subsequent purification by removal of the accompanying impurities, such as mesitylene and phorone ... is effected by distillation.
• SMILES: CC(=CC(=O)C)C
• Canonical SMILES: CC(=CC(=O)C)C
• Boiling Point: 266 °F at 760 mm Hg (USCG, 1999); 130.0 °C; 130 °C at 760 mm Hg; 130 °C; 266°F
• Colorform: Oily, colorless to light-yellow liquid
• Density: 0.853 at 68 °F (USCG, 1999); d254 0.85; 0.8592 at 15 °C/4 °C; 0.87 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.03; 0.862-0.868; 0.853 at 68°F; (59°F): 0.86
• Flash Point: 73 °F (USCG, 1999); 87 °F (31 °C) (Closed cup); 25 °C c.c.; 87°F
• Melting Point: -51 °F (USCG, 1999); -59.0 °C; Mp -41.5 ° (-59 °); -59 °C; -41.5°C; -41.5 °C; -52°F
• Physical Description: Mesityl oxide appears as a colorless, oily liquid with a pungent honey-like odor. Flash point 87°F. Less dense than water and slightly soluble in water. Vapors heavier than air. Used in paint removers, as a solvent for plastics, and as an insect repellent.; Liquid; COLOURLESS VISCOUS LIQUID WITH CHARACTERISTIC ODOUR. DARKENS ON STANDING.; Colourless oily liquid; unpleasant grassy-green or pungent, acrylic odour; Oily, colorless to light-yellow liquid with a peppermint- or honey-like odor.
• Description: Mesityl oxide appears as a colorless, oily liquid with a pungent honey-like odor. Flash point 87°F. Less dense than water and slightly soluble in water. Vapors heavier than air. Used in paint removers, as a solvent for plastics, and as an insect repellent.; , also known as 3-isohexen-2-one or fema 3368, belongs to the class of organic compounds known as enones. Enones are compounds containing the enone functional group, with the structure RC(=O)CR'. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the cytoplasm. is a sweet, acrylic, and chemical tasting compound that can be found in a number of food items such as red bell pepper, pepper (c. annuum), green bell pepper, and pepper (c. frutescens). This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; 4-Methyl-3-penten-2-one, 9CI is an olefinic compound. It derives from an acrylic acid.
• Solubility: 3 % (NIOSH, 2016); 0.29 M; 28.9 mg/mL at 20 °C; Sol in about 30 parts water; miscible with most org liq; Miscible in ethanol, ethyl ether; SLIGHTLY SOL IN PROPYLENE GLYCOL; In water, 28,900 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 3.0 (moderate); slightly soluble inwater; miscible in organic solvents; Miscible at room temperature (in ethanol); 3%
• Synonyms: 4-Methyl-3-penten-2-one; 2,2-Dimethylvinyl Methyl Ketone; 2-Methyl-2-penten-4-one; 2-Methyl-4-oxo-2-pentene; 4-Methyl-3-penten-2-one; 4-Methyl-3-pentene-2-one; Isobutenyl Methyl Ketone; Isopropylideneacetone; Methyl 2,2-dimethylvinyl ketone; Methyl 2
• Vapor Density: 3.4 (Air = 1); Relative vapor density (air = 1): 3.4
• Vapor Pressure: 9 mm Hg (NIOSH, 2016); 8.21 mmHg; 8.21 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.2; 9 mmHg
• PubChem Compound: 8858
• Last Modified: Nov 11 2021